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Compound of Interest

Compound Name: CI 972 anhydrous

Cat. No.: B606675 Get Quote

Essential Safety and Handling Guide for CI 972
Anhydrous
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of CI 972 anhydrous, scientifically known as 2,2-Dimethyl-N-(2,4,6-

trimethoxyphenyl)dodecanamide. The following procedures are designed to ensure the safe

management of this compound in a laboratory setting.
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Property Value

Chemical Name
2,2-Dimethyl-N-(2,4,6-

trimethoxyphenyl)dodecanamide

Synonym CI 972

CAS Number 114568-15-9

Molecular Formula C₂₃H₃₉NO₄

Molecular Weight 393.57 g/mol

Physical State Solid

Appearance White to off-white powder

Solubility

Soluble in organic solvents such as ethanol,

methanol, and dimethyl sulfoxide (DMSO).

Insoluble in water.

Hazard Identification and Safety Precautions
Based on available data, CI 972 anhydrous is classified with the GHS hazard statement H413:

May cause long-lasting harmful effects to aquatic life.[1] As a powdered, anhydrous substance,

it may also pose an inhalation hazard.

Personal Protective Equipment (PPE):

A comprehensive assessment of the risks associated with handling CI 972 anhydrous dictates

the following minimum PPE requirements.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust

particles and potential

splashes of solutions.

Hand Protection Nitrile or neoprene gloves.
Prevents skin contact with the

chemical.

Body Protection
A lab coat or chemical-

resistant apron.

Protects clothing and skin from

contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Essential to prevent inhalation

of the fine powder, especially

when handling outside of a

fume hood.

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the safe handling of CI 972 anhydrous from receipt to

disposal.

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet (SDS) Don appropriate PPE Prepare clean and designated workspace Weighing of CI 972 Anhydrous
(in a fume hood or ventilated enclosure)

Proceed to handling
Dissolution in appropriate solvent Experimental use Decontaminate workspace and equipment

Experiment complete
Segregate and label waste Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of CI 972 anhydrous.

Experimental Protocol for Weighing and Dissolving CI 972 Anhydrous:

Preparation:

Ensure a calibrated analytical balance is available within a certified chemical fume hood or

a ventilated balance enclosure.
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Prepare the necessary solvent (e.g., DMSO, ethanol) and a clean, appropriately sized

container for the solution.

Don all required PPE as listed in the table above.

Weighing:

Carefully transfer the desired amount of CI 972 anhydrous powder from the stock

container to a pre-tared weigh boat or directly into the dissolution vessel.

Perform this step slowly to minimize the generation of airborne dust.

Close the stock container immediately after use.

Dissolution:

Add the solvent to the vessel containing the weighed CI 972 anhydrous.

Gently swirl or stir the mixture until the solid is completely dissolved. Sonication may be

used to aid dissolution if necessary.

Post-Handling:

Clean the balance and surrounding area with a damp cloth to remove any residual

powder.

Dispose of the weigh boat and any contaminated wipes in the designated solid chemical

waste container.

Disposal Plan
Proper disposal of CI 972 anhydrous and its associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal Pathway:
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Waste Generation Waste Collection

Final Disposal

Unused CI 972 Anhydrous

Solid Chemical Waste Label: 'Hazardous Waste - CI 972 Anhydrous'Contaminated PPE
(gloves, wipes, etc.)

Solutions containing CI 972 Liquid Chemical Waste Label: 'Hazardous Waste - CI 972 in [Solvent]'

Empty Stock Containers Solid Waste (Rinsed and defaced) Follow institutional guidelines

Collection by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Disposal pathway for CI 972 anhydrous and associated waste.

Disposal Protocol:

Solid Waste:

Collect all unused CI 972 anhydrous powder, contaminated weigh boats, and disposable

labware in a clearly labeled, sealed container for solid chemical waste.

The label should include "Hazardous Waste," the chemical name, and the primary hazard

(e.g., "Ecotoxic").

Liquid Waste:
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Collect all solutions containing CI 972 in a designated, leak-proof container for hazardous

liquid waste.

The container must be compatible with the solvent used.

Label the container with "Hazardous Waste," the chemical name, the solvent, and the

approximate concentration.

Contaminated PPE:

Non-reusable contaminated PPE, such as gloves and wipes, should be placed in the solid

chemical waste container.

Empty Containers:

The original container of CI 972 anhydrous should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.

After rinsing, deface the label and dispose of the empty container according to your

institution's guidelines for non-hazardous lab glass or plastic.

Spill Management:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical

spills.

Collect the absorbed material and place it in a sealed container for hazardous solid waste.

Clean the spill area with soap and water.

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always

consult the official Safety Data Sheet (SDS) provided by the manufacturer and follow all

institutional and local regulations for chemical handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2-Dimethyl-N-(2,4,6-trimethoxyphenyl)dodecanamide | C23H39NO4 | CID 122327 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling CI 972
anhydrous]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606675#personal-protective-equipment-for-handling-
ci-972-anhydrous]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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